Cas no 400085-26-9 (1-(3,4-dichlorophenyl)-4-methyl-4-nitropentan-1-one)

• Product Name: 1-(3,4-dichlorophenyl)-4-methyl-4-nitropentan-1-one
• CAS No: 400085-26-9
• MF: C₁₂H₁₃Cl₂NO₃
• MW: 290.142521619797
• CID: 6462227
• Update Time: 2025-05-20

1-(3,4-dichlorophenyl)-4-methyl-4-nitropentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-4-methyl-4-nitropentan-1-one
• 1-Pentanone, 1-(3,4-dichlorophenyl)-4-methyl-4-nitro-

• Inchi： 1S/C12H13Cl2NO3/c1-12(2,15(17)18)6-5-11(16)8-3-4-9(13)10(14)7-8/h3-4,7H,5-6H2,1-2H3
• InChI Key： JSCXZOCLUPMRBB-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C(Cl)=C1)(=O)CCC(C)([N+]([O-])=O)C

Additional information on 1-(3,4-dichlorophenyl)-4-methyl-4-nitropentan-1-one

1-(3,4-Dichlorophenyl)-4-Methyl-4-Nitropentan-1-One: A Comprehensive Overview

1-(3,4-Dichlorophenyl)-4-Methyl-4-Nitropentan-1-One (CAS No. 400085-26-9) is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of ketones and features a dichlorophenyl group, a methyl group, and a nitro group attached to a pentanone backbone. Its chemical formula is C₁₁H₁₁Cl₂NO₃, and it exhibits a molecular weight of approximately 275.67 g/mol.

The synthesis of 1-(3,4-Dichlorophenyl)-4-Methyl-4-Nitropentan-1-One involves multi-step organic reactions, often utilizing chlorination, nitration, and ketone formation techniques. The compound's structure makes it highly versatile, enabling its use in diverse fields such as pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most notable aspects of this compound is its dichlorophenyl group, which contributes to its stability and reactivity. The presence of the nitro group further enhances its electronic properties, making it an attractive candidate for redox reactions. Researchers have explored its role in electrocatalysis, where it has shown promise as a mediator in fuel cell applications. Additionally, the methyl group provides steric hindrance, which can be exploited in stereochemical studies and enantioselective synthesis.

Recent advancements in computational chemistry have allowed for detailed modeling of 1-(3,4-Dichlorophenyl)-4-Methyl-4-Nitropentan-1-One's electronic structure. These studies have revealed insights into its reactivity patterns and potential interactions with biological systems. For instance, molecular docking simulations suggest that this compound could bind to specific protein targets involved in inflammatory pathways, opening new avenues for anti-inflammatory drug development.

In terms of physical properties, 1-(3,4-Dichlorophenyl)-4-Methyl-4-Nitropentan-1-One is typically a crystalline solid with a melting point around 150°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification processes. The compound's UV-vis spectrum exhibits strong absorption bands due to the conjugated system formed by the phenyl ring and nitro group, which can be utilized in photovoltaic applications.

The environmental impact of this compound has also been a topic of recent research. Studies indicate that 1-(3,4-Dichlorophenyl)-4-Methyl-4-Nitropentan-1-One undergoes biodegradation under specific microbial conditions, suggesting its potential as a sustainable alternative to traditional chemicals. Furthermore, its low toxicity profile has been confirmed through acute toxicity tests on aquatic organisms.

In conclusion, 1-(3,4-Dichlorophenyl)-4-Methyl-4-Nitropentan-1-One (CAS No. 400085-26-9) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and reactivity make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new applications and properties of this compound, its role in advancing technological and medical innovations is expected to grow significantly.